3-heptyl-9-(4-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 844653-92-5
• Molecular Formula: C24H33N5O3
• Molecular Weight: 439.56
• IUPAC Name: 3-heptyl-9-(4-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H33N5O3/c1-5-6-7-8-9-14-27-22(30)20-21(26(3)24(27)31)25-23-28(15-17(2)16-29(20)23)18-10-12-19(32-4)13-11-18/h10-13,17H,5-9,14-16H2,1-4H3
• InChI Key: SADNFFHDMZKFAZ-UHFFFAOYSA-N
• SMILES: CCCCCCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=C(C=C4)OC)C)N(C1=O)C
• solubility: not available

Description

Pyridopyrimidines, which are similar to the compound you mentioned, are of great interest due to their biological potential. They are present in relevant drugs and have been studied in the development of new therapies.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, pyridopyrimidine derivatives are synthesized using various protocols. For example, a novel series of pyrano[2,3-d]pyrimidine-2,4-dione analogues were synthesized as potential inhibitors against PARP-1.

Molecular Structure Analysis

The molecular structure of pyridopyrimidines depends on where the nitrogen atom is located in pyridine. There are four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Mechanism of Action

While the specific mechanism of action for the compound you mentioned is not available, pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Future Directions

The future directions of research into pyridopyrimidines and similar compounds involve further exploration of their therapeutic potential. They are being studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials.